Cas no 2229288-80-4 (3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile
• CAS No: 2229288-80-4
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5804608
• PubChem ID: 165838950
• Update Time: 2025-06-12

3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile
• 2229288-80-4
• 3-oxo-1-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclobutane-1-carbonitrile
• EN300-1729160

• Inchi： 1S/C9H10N4O/c10-5-9(3-8(14)4-9)1-2-13-7-11-6-12-13/h6-7H,1-4H2
• InChI Key： NPNPGOBTNCJIQX-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(CCN2C=NC=N2)C1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile

Introduction to 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2229288-80-4)

3-Oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2229288-80-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The chemical structure of 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile is characterized by a cyclobutane ring fused with a triazole moiety and a cyano group, making it a promising candidate for various pharmaceutical applications.

The synthesis of 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 3-cyano-cyclobutanone with 1H-imidazole under specific conditions to form the desired product. This method is highly efficient and yields high purity compounds, making it suitable for large-scale production. The detailed synthetic protocol and optimization parameters have been reported in several peer-reviewed journals, providing a solid foundation for further research and development.

In terms of its biological activity, 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile has shown promising results in various in vitro and in vivo studies. Recent research has demonstrated its potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism. These findings have significant implications for the development of new antifungal agents to combat drug-resistant fungal infections.

Beyond its antifungal properties, 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile has also been investigated for its potential as an anticancer agent. Preliminary studies have shown that it exhibits selective cytotoxicity against several cancer cell lines, particularly those derived from breast and lung cancers. The compound's ability to induce apoptosis and inhibit cell proliferation makes it a valuable lead compound for further drug discovery efforts in oncology.

The pharmacokinetic properties of 3-oxo-1-2-(1H-1,2,4-triazol-1-yl)ethylcyclobutane-1-carbonitrile have also been evaluated in preclinical studies. These studies have revealed that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential therapeutic agent. Additionally, the compound has shown low toxicity in animal models, suggesting that it may have a favorable safety profile for human use.

In conclusion, 3-Oxo-1-{[2-(H-⁺-⁺-^--triazol)-^--yl)-ethyl]-cyclobutane}-^--carbonitrile (CAS No. 2229288-80-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.